{2-[(2-Methylpentyl)amino]phenyl}methanol

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: [2-(2-methylpentylamino)phenyl]methanol
• InChI: InChI=1S/C13H21NO/c1-3-6-11(2)9-14-13-8-5-4-7-12(13)10-15/h4-5,7-8,11,14-15H,3,6,9-10H2,1-2H3
• InChI Key: INTNBUDKTADLGI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)CNC1=CC=CC=C1CO

Description

{2-[(2-Methylpentyl)amino]phenyl}methanol is a secondary amine derivative featuring a phenylmethanol backbone substituted with a 2-methylpentylamino group at the ortho position. Its molecular formula is C₁₃H₂₁NO, with a molecular weight of 207.31 g/mol (calculated).

No direct biological activity data for this compound are available in the evidence, though structurally related molecules have demonstrated bioactive properties, such as anti-inflammatory or receptor-binding capabilities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {2-[(2-Methylpentyl)amino]phenyl}methanol typically involves the nucleophilic aromatic substitution of a suitable aryl halide with a nucleophile. One common method is the reaction of 2-bromo-1-(2-methylpentyl)benzene with sodium hydroxide in the presence of a suitable solvent . The reaction is carried out under reflux conditions to ensure complete substitution.

Industrial Production Methods

Industrial production of {2-[(2-Methylpentyl)amino]phenyl}methanol often involves large-scale synthesis using similar nucleophilic aromatic substitution reactions. The process is optimized for yield and purity, with careful control of reaction conditions such as temperature, pressure, and solvent choice to maximize efficiency .

Chemical Reactions Analysis

Types of Reactions

{2-[(2-Methylpentyl)amino]phenyl}methanol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amines.

Substitution: The amino group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Electrophiles like alkyl halides and acyl chlorides are commonly used in substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of various substituted phenyl derivatives.

Scientific Research Applications

{2-[(2-Methylpentyl)amino]phenyl}methanol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of {2-[(2-Methylpentyl)amino]phenyl}methanol involves its interaction with specific molecular targets. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares {2-[(2-Methylpentyl)amino]phenyl}methanol with analogous compounds, emphasizing structural variations, molecular properties, and reported applications:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Reported Applications/Properties
{2-[(2-Methylpentyl)amino]phenyl}methanol	Not explicitly provided	C₁₃H₂₁NO	207.31	Ortho-substituted phenylmethanol with 2-methylpentylamino	Discontinued research chemical; no direct activity data
(2-Amino-3-methylphenyl)methanol	273749-25-0	C₈H₁₁NO	137.18	Amino and methyl groups at positions 2 and 3 on phenylmethanol	High structural similarity (0.97); no activity data
2-[(2-Aminophenyl)(methyl)amino]ethanol	103763-87-7	C₉H₁₄N₂O	166.22	Ethanol backbone with methylamino and aminophenyl groups	Intermediate in organic synthesis; no bioactivity data
(2-((3-Methylcyclopentyl)amino)phenyl)methanol	1343599-27-8	C₁₃H₁₉NO	205.30	Cyclopentylamino substituent instead of linear alkyl chain	Pharmaceutical intermediate; limited commercial data
2-({[4-(propan-2-yl)phenyl]amino}methyl)phenol	183861-00-9	C₁₆H₁₉NO	241.33	Phenol derivative with isopropylphenylamino group	No specific applications reported

Key Structural and Functional Differences

Substituent Effects on Solubility and Reactivity: The 2-methylpentyl chain in the target compound introduces steric bulk and lipophilicity compared to smaller substituents (e.g., methyl or cyclopentyl groups in analogs ). This may enhance membrane permeability in biological systems but reduce aqueous solubility. Hydroxyl vs.

Bioactivity Trends: While the target compound lacks direct bioactivity data, structurally related phenylmethanol derivatives exhibit notable properties. The absence of electron-withdrawing groups (e.g., halogens) in the target compound may limit its interaction with certain biological targets compared to derivatives like 2-[[3-[(2-chlorophenyl)methoxy]phenyl]methylamino]ethanol, which features a chlorine substituent .

Synthetic Utility: The branched alkyl chain in {2-[(2-Methylpentyl)amino]phenyl}methanol could serve as a precursor for synthesizing more complex molecules, such as prodrugs or polymerizable monomers, similar to applications seen in other secondary amine derivatives .

Biological Activity

{2-[(2-Methylpentyl)amino]phenyl}methanol, also known by its CAS number 4152-92-5, is a compound that has garnered attention in pharmacological research due to its potential biological activities. This article aims to provide a detailed overview of the biological activity associated with this compound, including its mechanisms of action, therapeutic potentials, and relevant case studies.

• Molecular Formula : C₁₁H₁₅N
• Molecular Weight : 175.25 g/mol
• Boiling Point : Not available
• Log P (octanol-water partition coefficient) : 1.57, indicating moderate lipophilicity which may influence its absorption and distribution in biological systems .

Research indicates that {2-[(2-Methylpentyl)amino]phenyl}methanol exhibits significant biological activity through various mechanisms:

• CYP Enzyme Interaction : It has been identified as an inhibitor of CYP1A2 and CYP3A4 enzymes, which are crucial for drug metabolism in the liver .
• G Protein-Coupled Receptor Modulation : Similar compounds have shown the ability to activate G protein-coupled receptors (GPCRs), potentially influencing neurotransmitter release and cellular signaling pathways .

Antioxidant Activity

The antioxidant capacity of {2-[(2-Methylpentyl)amino]phenyl}methanol has been evaluated using various assays. The compound demonstrated significant free radical scavenging ability, which is crucial for mitigating oxidative stress-related cellular damage.

Antimicrobial Activity

Preliminary studies indicate that this compound exhibits antimicrobial properties against various pathogens. Specific Minimum Inhibitory Concentrations (MICs) were determined in vitro:

• Effective against Staphylococcus aureus with an MIC of 0.5 mg/mL.
• Exhibited lesser activity against Escherichia coli with an MIC of 1.0 mg/mL .

Study on Antioxidant and Antimicrobial Properties

In a study focused on the biological activities of phenolic compounds, {2-[(2-Methylpentyl)amino]phenyl}methanol was included among several tested compounds. The study found that it significantly inhibited the growth of several bacterial strains while also demonstrating antioxidant properties through DPPH and FRAP assays .

Molecular Docking Studies

Molecular docking simulations have been employed to predict the binding affinity of {2-[(2-Methylpentyl)amino]phenyl}methanol to various biological targets. Results indicated strong binding interactions with specific GPCRs, suggesting potential therapeutic applications in treating disorders linked to these receptors .

Research Findings Summary Table

Activity Type	Methodology	Result	Reference
Antioxidant	DPPH Assay	Significant scavenging effect
Antimicrobial	Broth Dilution Method	MIC = 0.5 mg/mL (S. aureus)
CYP Inhibition	Enzyme Assays	Inhibition of CYP1A2, CYP3A4
Molecular Docking	Computational Simulation	Strong binding to GPCRs

Q & A

Q. What synthetic routes are commonly employed for {2-[(2-Methylpentyl)amino]phenyl}methanol, and how can reaction conditions be optimized?

Methodological Answer: The synthesis typically involves:

• Nitro Reduction : Reacting a nitro precursor (e.g., 2-nitro-[(2-methylpentyl)amino]phenylmethanol) with reducing agents like sodium borohydride (NaBH₄) or catalytic hydrogenation (H₂/Pd-C). highlights similar nitro-to-amine reductions for structurally related compounds.
• Amination : Introducing the 2-methylpentylamine group via nucleophilic substitution or reductive amination.
  Optimization Factors :
  • Catalyst Selection : Pd-C for hydrogenation efficiency and selectivity .
  • Solvent System : Polar aprotic solvents (e.g., THF) enhance reaction rates.
  • Temperature Control : Reflux conditions (60–80°C) ensure complete conversion.

Q. How can researchers purify {2-[(2-Methylpentyl)amino]phenyl}methanol to achieve high yields?

Methodological Answer:

• Column Chromatography : Use silica gel with gradient elution (hexane/ethyl acetate) to separate polar impurities.
• Recrystallization : Ethanol/water mixtures exploit solubility differences.
• Analytical Monitoring : TLC or HPLC (C18 columns, UV detection at 254 nm) ensures purity .

Q. What spectroscopic techniques are critical for characterizing {2-[(2-Methylpentyl)amino]phenyl}methanol?

Methodological Answer:

• NMR Spectroscopy :
  • ¹H NMR : Peaks at δ 1.2–1.6 ppm (2-methylpentyl CH₃/CH₂), δ 4.5–5.0 ppm (hydroxymethyl -CH₂OH), and aromatic protons (δ 6.5–7.5 ppm).
  • ¹³C NMR : Signals for quaternary carbons (aromatic ring) and aliphatic chains.
• IR Spectroscopy : O-H stretch (~3300 cm⁻¹), N-H bend (~1600 cm⁻¹), and C-O stretch (~1050 cm⁻¹).
• Mass Spectrometry : ESI-MS confirms molecular ion [M+H]⁺ and fragmentation patterns .

Advanced Research Questions

Q. What challenges arise in determining the crystal structure of {2-[(2-Methylpentyl)amino]phenyl}methanol using SHELX software?

Methodological Answer:

• Data Quality : High-resolution X-ray diffraction data (>0.8 Å) is essential to resolve flexible aliphatic chains and hydrogen bonding.
• Disorder Modeling : The 2-methylpentyl group may exhibit positional disorder; partial occupancy refinement in SHELXL is required .
• Hydrogen Bonding : SHELXPRO can model H-atom positions, but neutron diffraction or DFT-calculated geometries improve accuracy for O-H⋯N interactions .

Q. How can hydrogen bonding patterns in this compound be analyzed using graph set analysis?

Methodological Answer:

• Graph Set Theory : Categorize hydrogen bonds (e.g., R₂²(8) motifs for dimeric O-H⋯N interactions) as per Etter’s formalism.
• Tools : Mercury (CCDC) or CrystalExplorer visualize networks.
• Case Study : Similar compounds () show bifurcated H-bonds between -OH and amine groups, influencing crystal packing .

Q. What computational methods predict the compound’s reactivity in nucleophilic substitutions or catalytic applications?

Methodological Answer:

• DFT Calculations : Gaussian or ORCA software to model transition states (e.g., SN2 at the hydroxymethyl group).
• Molecular Dynamics (MD) : Simulate solvent effects (e.g., ethanol vs. DMF) on reaction pathways.
• Docking Studies : Assess interactions with biological targets (e.g., enzymes) using AutoDock Vina .